Cas no 2550997-09-4 ((2R)-2-(2-Methoxypropan-2-yl)piperidine;hydrochloride)

• Product Name: (2R)-2-(2-Methoxypropan-2-yl)piperidine;hydrochloride
• CAS No: 2550997-09-4
• MF: C₉H₂₀ClNO
• MW: 193.714201927185
• CID: 5782566
• PubChem ID: 155822372
• Update Time: 2025-06-08

(2R)-2-(2-Methoxypropan-2-yl)piperidine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2550997-09-4
• (2R)-2-(2-methoxypropan-2-yl)piperidine hydrochloride
• (2R)-2-(2-Methoxypropan-2-yl)piperidine;hydrochloride
• EN300-27151603
• (2R)-2-(2-methoxypropan-2-yl)piperidine hydrochloride

• Inchi： 1S/C9H19NO.ClH/c1-9(2,11-3)8-6-4-5-7-10-8;/h8,10H,4-7H2,1-3H3;1H/t8-;/m1./s1
• InChI Key： XGOLSSCRAXRURO-DDWIOCJRSA-N
• SMILES： Cl.O(C)C(C)(C)[C@H]1CCCCN1

Computed Properties

• Exact Mass: 193.1233420g/mol
• Monoisotopic Mass: 193.1233420g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 123
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Additional information on (2R)-2-(2-Methoxypropan-2-yl)piperidine;hydrochloride

(2R)-2-(2-Methoxypropan-2-yl)piperidine;hydrochloride (CAS No. 2550997-09-4)

(2R)-2-(2-Methoxypropan-2-yl)piperidine;hydrochloride (CAS No. 2550997-09-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as methoxymethylpiperidine hydrochloride, is a chiral piperidine derivative with a unique structure that offers potential applications in the development of novel therapeutic agents.

The chemical structure of (2R)-2-(2-Methoxypropan-2-yl)piperidine;hydrochloride consists of a piperidine ring substituted with a 2-methoxypropan-2-yl group, which imparts specific stereochemical properties to the molecule. The presence of the chiral center at the 2-position of the piperidine ring is crucial for its biological activity and selectivity. The hydrochloride salt form enhances its solubility and stability, making it suitable for various pharmaceutical formulations.

Recent studies have highlighted the potential of (2R)-2-(2-Methoxypropan-2-yl)piperidine;hydrochloride in modulating specific biological pathways. One notable application is its use as a ligand for G protein-coupled receptors (GPCRs), which are key targets in drug discovery. GPCRs play a central role in numerous physiological processes, including neurotransmission, hormone signaling, and immune responses. The ability of (2R)-2-(2-Methoxypropan-2-yl)piperidine;hydrochloride to interact with these receptors could lead to the development of new treatments for conditions such as neurological disorders, cardiovascular diseases, and metabolic syndromes.

In addition to its receptor modulation properties, (2R)-2-(2-Methoxypropan-2-yl)piperidine;hydrochloride has shown promise in preclinical studies as an inhibitor of specific enzymes involved in disease pathways. For instance, it has been evaluated for its ability to inhibit phosphodiesterases (PDEs), which are enzymes that regulate intracellular cyclic nucleotide levels. By modulating PDE activity, this compound can influence various cellular processes, including smooth muscle relaxation and inflammation.

The pharmacokinetic profile of (2R)-2-(2-Methoxypropan-2-yl)piperidine;hydrochloride has been extensively studied to understand its behavior in biological systems. Preclinical data indicate that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. These characteristics are essential for ensuring that the compound reaches its intended target sites and maintains therapeutic concentrations over an appropriate duration.

Safety and toxicity assessments are critical components of drug development, and preliminary studies on (2R)-2-(2-Methoxypropan-2-yl)piperidine;hydrochloride have shown promising results. In vitro and in vivo experiments have demonstrated that the compound is well-tolerated at therapeutic doses and does not exhibit significant cytotoxicity or genotoxicity. These findings support its potential for further clinical evaluation.

The synthesis of (2R)-2-(2-Methoxypropan-2-yl)piperidine;hydrochloride involves a series of well-defined chemical reactions that ensure high purity and yield. Key steps include the formation of the chiral center through asymmetric synthesis methods and the subsequent functionalization of the piperidine ring. The hydrochloride salt form is typically prepared by treating the free base with hydrochloric acid under controlled conditions.

In conclusion, (2R)-2-(2-Methoxypropan-2-yl)piperidine;hydrochloride (CAS No. 2550997-09-4) represents a promising compound with potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, favorable pharmacological properties, and safety profile make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to explore its full potential in various disease areas, paving the way for innovative treatments that could improve patient outcomes.